Cas no 451502-69-5 (2,6-Bis-(3-hydroxyprop-1-ynyl)pyridine)

• Product Name: 2,6-Bis-(3-hydroxyprop-1-ynyl)pyridine
• CAS No: 451502-69-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 2643794
• PubChem ID: 22058386
• Update Time: 2025-04-21

2,6-Bis-(3-hydroxyprop-1-ynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[6-(3-hydroxyprop-1-ynyl)pyridin-2-yl]prop-2-yn-1-ol
• ZUNBCQCNPIJJFE-UHFFFAOYSA-N
• SCHEMBL5742146
• 3,3'-(Pyridine-2,6-diyl)di(prop-2-yn-1-ol)
• 451502-69-5
• 2,6-Bis-(3-hydroxyprop-1-ynyl)pyridine
• DTXSID60622121

• Inchi： 1S/C11H9NO2/c13-8-2-6-10-4-1-5-11(12-10)7-3-9-14/h1,4-5,13-14H,8-9H2
• InChI Key： ZUNBCQCNPIJJFE-UHFFFAOYSA-N
• SMILES： OCC#CC1C=CC=C(C#CCO)N=1

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.4Ų